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Compound of Interest

Compound Name: TC-Dapk 6

Cat. No.: B1681956 Get Quote

For researchers, scientists, and drug development professionals, this guide provides immediate

and essential safety protocols, operational procedures, and disposal plans for the handling of

TC-Dapk 6. Adherence to these guidelines is crucial for ensuring personal safety and

minimizing environmental impact.

Immediate Safety and Hazard Information
TC-Dapk 6 is a potent, ATP-competitive, and highly selective death-associated protein kinase

(DAPK) inhibitor. While specific toxicity data is limited, it is classified as harmful if swallowed

and very toxic to aquatic life with long-lasting effects[1]. Standard laboratory precautions for

handling chemical compounds should be strictly followed.

Key Hazards:

Acute Oral Toxicity: Harmful if ingested[1].

Environmental Hazard: Very toxic to aquatic life, with potential for long-term adverse

effects[1].

Eye and Skin Irritation: May cause irritation upon contact.

Respiratory Tract Irritation: May cause irritation if inhaled.

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory when handling TC-Dapk 6.

The following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

Respiratory Protection: In cases of potential aerosol generation or inadequate ventilation, a

NIOSH-approved respirator is recommended.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of TC-Dapk 6 from receipt

to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from direct sunlight and sources of ignition[1].

TC-Dapk 6 powder should be stored at -20°C[1][2].

Solutions of TC-Dapk 6 in a solvent should be stored at -80°C[1].

2. Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

chemical fume hood or a glove box to minimize inhalation exposure.

TC-Dapk 6 is soluble in Dimethyl Sulfoxide (DMSO)[2][3].

When preparing solutions, add the solvent to the solid slowly to avoid splashing.
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3. Handling and Use:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area where TC-Dapk 6 is handled.

Use only in well-ventilated areas[1].

Wash hands thoroughly after handling.

4. Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE before attempting to clean up the spill.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

For large spills, contact your institution's environmental health and safety department

immediately.

Disposal Plan
Proper disposal of TC-Dapk 6 and its containers is critical to prevent environmental

contamination.

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Unused TC-Dapk 6 and any contaminated materials should be treated as hazardous

chemical waste.

Do not dispose of TC-Dapk 6 down the drain or in the regular trash.

Containers should be triple-rinsed with an appropriate solvent, and the rinsate should be

collected as hazardous waste.

Quantitative Data Summary
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For easy reference, the following table summarizes key quantitative information for TC-Dapk 6.

Property Value Reference

Molecular Formula C₁₇H₁₂N₂O₂ [1]

Molecular Weight 276.29 g/mol [1]

Appearance Yellow solid [2]

Solubility Soluble in DMSO [2][3]

Storage (Powder) -20°C [1][2]

Storage (in Solvent) -80°C [1]

Experimental Protocols
Detailed experimental protocols involving TC-Dapk 6 will be specific to the research being

conducted. It is imperative to develop a comprehensive, risk-assessed protocol prior to

commencing any experiment. This should include considerations for the concentration of TC-
Dapk 6 to be used, the potential for aerosol generation, and the safe handling of all other

reagents involved in the procedure.

Safe Handling Workflow Diagram
The following diagram illustrates the key stages of the safe handling workflow for TC-Dapk 6.
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Caption: Workflow for the safe handling of TC-Dapk 6 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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